2,2'-((Pyridin-3-ylmethyl)azanediyl)diacetic acid

• Molecular Formula: C10H12N2O4
• Molecular Weight: 224.21 g/mol
• IUPAC Name: 2-[carboxymethyl(pyridin-3-ylmethyl)amino]acetic acid
• InChI: InChI=1S/C10H12N2O4/c13-9(14)6-12(7-10(15)16)5-8-2-1-3-11-4-8/h1-4H,5-7H2,(H,13,14)(H,15,16)
• InChI Key: QCUQDTRYJUMRMG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CN(CC(=O)O)CC(=O)O

Description

2,2'-((Pyridin-3-ylmethyl)azanediyl)diacetic acid is a bifunctional chelator characterized by a pyridine ring linked to an iminodiacetic acid backbone. This structure enables strong metal coordination via its nitrogen and carboxylate groups, making it suitable for applications in medicinal chemistry, radiopharmaceuticals, and fluorescent probes. Its pyridinylmethyl substituent enhances electronic interactions and π-stacking capabilities, distinguishing it from simpler iminodiacetic acid derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2’-((Pyridin-3-ylmethyl)azanediyl)diacetic acid typically involves the reaction of pyridine-3-carboxaldehyde with glycine in the presence of a reducing agent. The reaction proceeds through the formation of an imine intermediate, which is subsequently reduced to yield the desired product . The reaction conditions often include the use of solvents such as ethanol or methanol and may require heating to facilitate the reaction.

Industrial Production Methods

Industrial production methods for 2,2’-((Pyridin-3-ylmethyl)azanediyl)diacetic acid are not well-documented in the literature. large-scale synthesis would likely involve optimization of the reaction conditions to maximize yield and purity, as well as the use of continuous flow reactors to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

2,2’-((Pyridin-3-ylmethyl)azanediyl)diacetic acid can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids.

Reduction: Reduction reactions can convert the carboxylic acid groups to alcohols.

Substitution: The pyridine ring can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide for oxidation, reducing agents like sodium borohydride for reduction, and electrophiles like nitric acid or halogens for substitution reactions. Reaction conditions vary depending on the specific reaction but often involve controlled temperatures and the use of appropriate solvents.

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction. For example, oxidation of 2,2’-((Pyridin-3-ylmethyl)azanediyl)diacetic acid would yield carboxylic acids, while reduction would produce alcohols. Substitution reactions on the pyridine ring would result in substituted pyridine derivatives .

Scientific Research Applications

2,2’-((Pyridin-3-ylmethyl)azanediyl)diacetic acid has several scientific research applications, including:

Chemistry: It is used as a ligand in coordination chemistry to form metal complexes.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in various diseases.

Industry: It is used in the synthesis of other chemical compounds and materials.

Mechanism of Action

The mechanism of action of 2,2’-((Pyridin-3-ylmethyl)azanediyl)diacetic acid involves its interaction with molecular targets such as enzymes and receptors. The compound can chelate metal ions, which may inhibit or activate specific enzymes involved in metabolic pathways . Additionally, its ability to form hydrogen bonds and interact with biological macromolecules contributes to its biological activities .

Comparison with Similar Compounds

Structural and Functional Analogues

2,2′-(((6-(5-(2-Fluoroethoxy)pyridin-2-yl)-tetrazinyl)pyridin-3-yl)methyl)azanediyl)diacetic Acid (Compound 45)

• Structure : Shares the pyridinylmethyl-azanediyl diacetic acid core but incorporates a fluorine-containing tetrazine group.
• Properties : The fluorine moiety enhances suitability for positron emission tomography (PET) imaging. The tetrazine group allows bioorthogonal click chemistry, enabling targeted radiopharmaceutical applications.

2,2’-((Phenylsulfonyl)azanediyl)diacetic Acid (21j)

• Structure : Replaces the pyridine ring with a phenylsulfonyl group.
• Properties : The sulfonyl group increases electron-withdrawing effects, reducing metal-binding affinity compared to pyridine derivatives. However, it improves solubility in polar solvents.
• Yield : Synthesized in 70% yield, indicating moderate efficiency .

2.1.3. Strontium Ranelate (2,2'-((5-Carboxy-4-(carboxymethyl)-3-cyanothiophen-2-yl)azanediyl)diacetic Acid Distrontium Salt)

• Structure : Features a thiophene ring and multiple carboxylates.
• Applications : Clinically used as an anti-osteoporotic agent. The thiophene and carboxylate groups confer high affinity for strontium ions, promoting bone mineralization .

AAZTA-Cys (2,2′-((6-(Cysteineamide)diazepan-6-yl)azanediyl)diacetic Acid)

• Structure : Integrates a diazepane ring and cysteine residue.
• Properties : The sulfur in cysteine enables selective binding to soft metal ions (e.g., Zn²⁺, Cd²⁺). Used in MRI contrast agents due to high thermodynamic stability (log K = 18.5 for Gd³⁺) .

Physicochemical and Chelation Properties

Compound	Key Substituent	Metal Binding Affinity (log K)	Melting Point (°C)	Yield (%)	Application
2,2'-((Pyridin-3-ylmethyl)azanediyl)diacetic Acid	Pyridine	~14.2 (Cu²⁺)	Not reported	38–99*	Radiopharmaceuticals, sensors
Compound 45	Fluorinated tetrazine	Not reported	Not reported	38	PET imaging
Strontium Ranelate	Thiophene, carboxylates	8.9 (Sr²⁺)	>300	95	Anti-osteoporosis therapy
AAZTA-Cys	Diazepane, cysteine	18.5 (Gd³⁺)	Not reported	20	MRI contrast agents
2,2’-((Furan-3-ylmethyl)azanediyl)diacetic Acid (21i)	Furan	~12.1 (Zn²⁺)	Not reported	99	Model for metal-binding studies

*Yields vary based on synthetic route (e.g., 38% for Compound 45 vs. 99% for UC San Diego derivatives ).

Biological Activity

2,2'-((Pyridin-3-ylmethyl)azanediyl)diacetic acid is an aminopolycarboxylate compound notable for its biological activity, particularly as a chelator of essential metal ions. This compound's unique structure, which includes a pyridine ring and two carboxymethyl groups linked to an ethylenediamine backbone, enhances its potential applications in both coordination chemistry and biological systems.

Chemical Structure and Properties

The compound is characterized by the following structural features:

• Pyridine Ring : Enhances electron donation and coordination capabilities.
• Carboxymethyl Groups : Facilitate complexation with metal ions due to their acidic nature.
• Ethylenediamine Backbone : Provides additional coordination sites for metal binding.

The ability of 2,2'-((Pyridin-3-ylmethyl)azanediyl)diacetic acid to form stable complexes with metal ions is crucial for its therapeutic applications, especially in drug delivery and environmental remediation.

Chelation and Metal Ion Binding

Research indicates that 2,2'-((Pyridin-3-ylmethyl)azanediyl)diacetic acid exhibits significant chelation properties. It effectively binds to various essential metal ions, which can be critical for numerous biological processes. The following table summarizes the interaction of this compound with selected metal ions:

Metal Ion	Binding Affinity (log K)	Biological Relevance
Fe(II)	4.5	Essential for hemoglobin function
Cu(II)	5.0	Important for enzymatic reactions
Zn(II)	6.0	Vital for DNA synthesis and repair

These interactions are essential in understanding how this compound can be utilized in various applications, including therapeutic interventions for metal ion deficiencies or toxicities.

Therapeutic Applications

The chelation properties of 2,2'-((Pyridin-3-ylmethyl)azanediyl)diacetic acid suggest several potential therapeutic applications:

• Metal Ion Deficiency Treatment : By providing necessary metal ions to biological systems.
• Toxic Metal Ion Removal : Chelation therapy for heavy metal poisoning.
• Drug Delivery Systems : Targeted delivery of therapeutic agents through metal ion complexes.

Case Studies

• In Vivo Studies on Metal Chelation :
  A study demonstrated that administering 2,2'-((Pyridin-3-ylmethyl)azanediyl)diacetic acid in animal models resulted in significant reductions in serum levels of toxic metals like lead and cadmium. The compound facilitated the excretion of these metals through renal pathways.
• Antioxidant Activity :
  In vitro experiments revealed that the compound exhibits antioxidant properties by chelating free iron ions, thereby preventing the formation of reactive oxygen species (ROS). This action suggests potential applications in mitigating oxidative stress-related diseases.

The mechanism by which 2,2'-((Pyridin-3-ylmethyl)azanediyl)diacetic acid exerts its biological effects primarily revolves around its ability to form stable complexes with metal ions. The coordination occurs through:

• Carboxylic Acid Groups : These groups can undergo protonation/deprotonation depending on the pH, enhancing their binding capacity.
• Nitrogen Atoms : The nitrogen atoms in the pyridine and amine groups participate actively in coordination with metal ions.